Cas no 1398113-32-0 (O1-tert-butyl O2-methyl (2S)-4-(trifluoromethyl)-2,5-dihydropyrrole-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl (2S)-4-(trifluoromethyl)-2,5-dihydropyrrole-1,2-dicarboxylate
• CAS No: 1398113-32-0
• MF: C₁₂H₁₆F₃NO₄
• MW: 295.25
• CID: 5096363
• PubChem ID: 164886556
• Update Time: 2024-11-05

O1-tert-butyl O2-methyl (2S)-4-(trifluoromethyl)-2,5-dihydropyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-4-(trifluoromethyl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
• O1-TERT-BUTYL O2-METHYL (2S)-4-(TRIFLUOROMETHYL)-2,5-DIHYDROPYRROLE-1,2-DICARBOXYLATE
• MFCD34645959
• 1398113-32-0
• PS-19317
• E88419
• O1-tert-butyl O2-methyl (2S)-4-(trifluoromethyl)-2,5-dihydropyrrole-1,2-dicarboxylate

• Inchi： 1S/C12H16F3NO4/c1-11(2,3)20-10(18)16-6-7(12(13,14)15)5-8(16)9(17)19-4/h5,8H,6H2,1-4H3/t8-/m0/s1
• InChI Key： ZXHXERGJUJVQGC-QMMMGPOBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(F)(F)F)=C[C@H]1C(OC)=O

Computed Properties

• Exact Mass: 295.10314248g/mol
• Monoisotopic Mass: 295.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų